![molecular formula C17H14N2OS B4877740 5-methyl-4-phenyl-N-4-pyridinyl-3-thiophenecarboxamide](/img/structure/B4877740.png)
5-methyl-4-phenyl-N-4-pyridinyl-3-thiophenecarboxamide
Overview
Description
5-methyl-4-phenyl-N-4-pyridinyl-3-thiophenecarboxamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research to study the mechanisms of Parkinson's disease.
Mechanism of Action
5-methyl-4-phenyl-N-4-pyridinyl-3-thiophenecarboxamide is converted into MPP+ (1-methyl-4-phenylpyridinium ion) by the enzyme monoamine oxidase-B (MAO-B) in the brain. MPP+ is then taken up by dopaminergic neurons via the dopamine transporter, where it accumulates and causes mitochondrial dysfunction, oxidative stress, and ultimately cell death.
Biochemical and Physiological Effects:
This compound-induced neurotoxicity leads to a loss of dopaminergic neurons in the substantia nigra, resulting in a decrease in dopamine levels in the brain. This loss of dopamine is associated with the motor symptoms of Parkinson's disease. In addition to its effects on dopamine neurons, this compound has also been shown to affect other neurotransmitter systems, including serotonin and norepinephrine.
Advantages and Limitations for Lab Experiments
5-methyl-4-phenyl-N-4-pyridinyl-3-thiophenecarboxamide has been widely used in animal models of Parkinson's disease to study the mechanisms of the disease and to test potential treatments. One advantage of using this compound in these experiments is that it produces a reproducible and selective loss of dopaminergic neurons in the substantia nigra, similar to what is observed in human Parkinson's disease. However, this compound has some limitations as a model of Parkinson's disease, including the fact that it does not replicate the progressive nature of the disease and the fact that it does not replicate the non-motor symptoms of the disease.
Future Directions
There are several future directions for research on 5-methyl-4-phenyl-N-4-pyridinyl-3-thiophenecarboxamide and Parkinson's disease. One area of research is focused on developing new animal models that better replicate the progressive nature of the disease and the non-motor symptoms. Another area of research is focused on developing new treatments for Parkinson's disease that target the underlying mechanisms of the disease, such as mitochondrial dysfunction and oxidative stress. Finally, there is ongoing research on the role of genetics in Parkinson's disease and how genetic factors may influence the response to this compound and other neurotoxins.
Scientific Research Applications
5-methyl-4-phenyl-N-4-pyridinyl-3-thiophenecarboxamide has been widely used in scientific research to study the mechanisms of Parkinson's disease. It is a neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra, leading to a loss of dopamine in the brain. This loss of dopamine is associated with the motor symptoms of Parkinson's disease, such as tremors, rigidity, and bradykinesia.
Properties
IUPAC Name |
5-methyl-4-phenyl-N-pyridin-4-ylthiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2OS/c1-12-16(13-5-3-2-4-6-13)15(11-21-12)17(20)19-14-7-9-18-10-8-14/h2-11H,1H3,(H,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RENJEIOHIAATQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CS1)C(=O)NC2=CC=NC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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